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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B15591470 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While specific disposal guidelines for Paeonilactone B are not

readily available in public resources, a comprehensive approach based on its known properties

and general principles of chemical waste management can be established. This guide provides

a framework for the safe disposal of Paeonilactone B, emphasizing the critical need for

consultation with certified chemical safety professionals.

Understanding Paeonilactone B: A Profile
Paeonilactone B is a monoterpene with neuroprotective effects, commonly used in research

settings.[1] Its physical and chemical characteristics are essential in determining the

appropriate disposal route.
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Property Value Source

Molecular Formula C10H12O4 PubChem[2]

Molecular Weight 196.20 g/mol PubChem[2]

Appearance White to off-white solid MedChemExpress[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

BioCrick[3]

Storage

-20°C, sealed storage, away

from moisture and light. In

solvent: -80°C for 6 months;

-20°C for 1 month.

MedChemExpress[1]

Core Principles for Chemical Waste Disposal
The disposal of any chemical, including Paeonilactone B, must adhere to local, regional, and

national regulations. Chemical waste generators are responsible for correctly classifying and

disposing of hazardous materials.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste disposal contractor to ensure full compliance and

safety.

Procedural Framework for Disposal
The following steps provide a general guideline for the disposal of Paeonilactone B waste.

This process should be adapted to the specific protocols of your institution.

Segregation: All waste containing Paeonilactone B, including unused product, contaminated

labware (e.g., vials, pipette tips), and personal protective equipment (PPE), should be

segregated from other waste streams.

Containerization: Use a designated, compatible, and properly labeled hazardous waste

container. The label should clearly state "Hazardous Waste" and identify the contents,

including "Paeonilactone B" and any solvents used.
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Accumulation: Store the waste container in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

Professional Collection: Arrange for the collection of the hazardous waste by your

institution's EHS department or a licensed hazardous waste disposal company.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Paeonilactone B
waste in a laboratory environment.
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Paeonilactone B Disposal Workflow
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Caption: Logical workflow for Paeonilactone B disposal.
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Disclaimer: The information provided is for guidance purposes only and is based on general

laboratory safety principles. It is not a substitute for professional advice. Always consult with

your institution's certified safety professionals and adhere to all applicable regulations for

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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